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Compound of Interest

Compound Name: 2-Methoxybenzonitrile

Cat. No.: B147131 Get Quote

This document provides a comprehensive overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for 2-Methoxybenzonitrile. It is intended for researchers,

scientists, and professionals in drug development and other fields who may handle this

chemical. The information is compiled from various safety data sheets to ensure a thorough

understanding of the associated hazards and the necessary precautions.

Section 1: Chemical Identification and Physical
Properties
2-Methoxybenzonitrile, also known as o-methoxybenzonitrile or 2-cyanoanisole, is an organic

compound used as an intermediate in chemical synthesis.[1] Its fundamental identification and

physical characteristics are summarized below.

Table 1: Chemical Identification
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Identifier Value

CAS Number 6609-56-9[2][3]

EC Number 229-559-0[3]

Molecular Formula C₈H₇NO[4][5]

Molecular Weight 133.15 g/mol [4]

Synonyms
o-Methoxybenzonitrile, 2-Cyanoanisole, o-

Anisonitrile[2][3][4]

| Appearance | Clear colorless to light yellow liquid or low melting solid[5] |

Table 2: Physical and Chemical Properties

Property Value

Melting Point 24.5 °C - 25 °C[2]

Boiling Point
135 °C at 12 mmHg[1] 256 °C 73 - 76 °C at 0.1

torr[2]

Density 1.093 g/mL at 25 °C[1]

Flash Point 113 °C (235.4 °F) - closed cup[6]

Refractive Index n20/D 1.5465[1]

| Solubility | Slightly soluble in water |

Section 2: Hazard Identification and Classification
2-Methoxybenzonitrile is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides specific pictograms, signal

words, and statements to communicate these hazards.

Table 3: GHS Hazard Classification
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Category Information

Pictogram GHS07 (Exclamation Mark)[7]

Signal Word Warning[3][7][8] or Danger

Hazard Statements

H302: Harmful if swallowed[3][4][8][9] H312:

Harmful in contact with skin[3][4][8][9] H331 /

H332: Toxic if inhaled / Harmful if inhaled[3][4][8]

[9] H315: Causes skin irritation[3][4][7][8][9]

H319: Causes serious eye irritation[3][4][7][8][9]

H335: May cause respiratory irritation[3][6][7][8]

[9]

| Hazard Classes | Acute Toxicity, Oral (Category 4)[4][10] Acute Toxicity, Dermal (Category 4)

[4][10] Acute Toxicity, Inhalation (Category 3/4)[3][10] Skin Irritation (Category 2)[4][7] Serious

Eye Irritation (Category 2)[7][10] Specific target organ toxicity — single exposure (Category 3),

Respiratory system[6][7][10] |

Table 4: GHS Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://www.fishersci.com/shop/products/2-methoxybenzonitrile-99-thermo-scientific/AC433160050
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzonitrile
https://www.fishersci.com/shop/products/2-methoxybenzonitrile-99-thermo-scientific/AC433160050
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01293~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2019:54:05~~2-Methoxybenzonitrile~~
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzonitrile
https://www.fishersci.com/shop/products/2-methoxybenzonitrile-99-thermo-scientific/AC433160050
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01293~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2019:54:05~~2-Methoxybenzonitrile~~
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzonitrile
https://www.fishersci.com/shop/products/2-methoxybenzonitrile-99-thermo-scientific/AC433160050
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01293~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2019:54:05~~2-Methoxybenzonitrile~~
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzonitrile
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://www.fishersci.com/shop/products/2-methoxybenzonitrile-99-thermo-scientific/AC433160050
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01293~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2019:54:05~~2-Methoxybenzonitrile~~
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzonitrile
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://www.fishersci.com/shop/products/2-methoxybenzonitrile-99-thermo-scientific/AC433160050
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01293~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2019:54:05~~2-Methoxybenzonitrile~~
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/231231
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://www.fishersci.com/shop/products/2-methoxybenzonitrile-99-thermo-scientific/AC433160050
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01293~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2019:54:05~~2-Methoxybenzonitrile~~
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzonitrile
https://www.fishersci.com/store/msds?partNumber=AC451340050&productDescription=2-AMINO-5-METHOXYBENZONI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzonitrile
https://www.fishersci.com/store/msds?partNumber=AC451340050&productDescription=2-AMINO-5-METHOXYBENZONI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AC451340050&productDescription=2-AMINO-5-METHOXYBENZONI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzonitrile
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC451340050&productDescription=2-AMINO-5-METHOXYBENZONI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/231231
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC451340050&productDescription=2-AMINO-5-METHOXYBENZONI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type P-Code Statement

Prevention P261
Avoid breathing
dust/fume/gas/mist/vapors
/spray.[3][7][8][9]

P264
Wash skin thoroughly after

handling.[10]

P270
Do not eat, drink or smoke

when using this product.[9][11]

P271
Use only outdoors or in a well-

ventilated area.[7][9][11]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3][7]

[8][9][11]

Response P301 + P310 / P312

IF SWALLOWED: Immediately

call a POISON

CENTER/doctor.[11] Call a

POISON CENTER or doctor if

you feel unwell.[9][10][12]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[7][9][10][11]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3][7]

[9][11]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3][7][9][10]

P312
Call a POISON CENTER or

doctor if you feel unwell.[9]
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Type P-Code Statement

P330 Rinse mouth.[9][11]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[9][11]

P405 Store locked up.[3][10][11]

| Disposal | P501 | Dispose of contents/container to an approved waste disposal plant.[7][9] |

Section 3: Emergency Procedures and First Aid
Protocols
Immediate and appropriate first aid is critical in the event of exposure. The following protocols

are based on standard recommendations for this chemical.

General Protocol:

In all cases of exposure, consult a physician.[3]

Show the Safety Data Sheet to the medical professional in attendance.[3]

Experimental Protocol: First Aid for Inhalation

Immediately remove the affected individual from the area of exposure to fresh air.[2][3][10]

Keep the person warm and at rest in a position comfortable for breathing.[3][7]

If breathing is difficult, administer oxygen.[2][13]

If the individual is not breathing, begin artificial respiration immediately.[2][3] Do not use the

mouth-to-mouth method if the substance was inhaled; use a proper respiratory medical

device.[2]

Seek immediate medical attention.[3][10][13]
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Experimental Protocol: First Aid for Skin Contact

Immediately remove all contaminated clothing and shoes.[2][11]

Wash the affected skin area immediately and thoroughly with plenty of soap and water for at

least 15-20 minutes.[2][3][7]

For minor contact, avoid spreading the material to unaffected skin.[2]

If skin irritation occurs or persists, seek medical advice.[10]

Wash contaminated clothing before reuse.[7][10]

Experimental Protocol: First Aid for Eye Contact

Immediately flush the eyes with large amounts of running water for at least 15-20 minutes,

holding the eyelids apart to ensure thorough rinsing.[2][3][7][10]

If present and easy to do, remove contact lenses.[3][7][10] Continue rinsing.

Consult an ophthalmologist or seek immediate medical attention.[3][7]

Experimental Protocol: First Aid for Ingestion

If the person is conscious, rinse their mouth thoroughly with water.[3][7][10]

Never give anything by mouth to an unconscious person.[3]

Do NOT induce vomiting.[11]

Call a physician or a poison control center immediately.[10][11]

Section 4: Fire and Explosion Hazard Data
While classified as a combustible liquid, 2-Methoxybenzonitrile requires preheating before

ignition can occur.[3]

Firefighting Protocol:
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Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder, or

carbon dioxide (CO₂).[3][7][9]

Specific Hazards: In a fire, irritating, corrosive, and/or toxic gases may be produced,

including carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[2][9]

Vapors may be heavier than air and can spread along floors.[12]

Protective Actions:

Wear a positive pressure self-contained breathing apparatus (SCBA) and full chemical

protective clothing.[2][7][13]

Move undamaged containers from the immediate hazard area if it can be done safely.[7]

Do not allow fire-extinguishing water to enter drains or surface water.[7]

Section 5: Safe Handling and Storage Protocols
Proper handling and storage procedures are essential to minimize risk to personnel and the

environment. The following workflow and protocols outline the necessary steps for safe

management.
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General Laboratory Workflow for Handling 2-Methoxybenzonitrile
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Caption: General Laboratory Workflow for Handling 2-Methoxybenzonitrile
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Protocol for Safe Handling:

Avoid Contact: Prevent contact with skin, eyes, and clothing.[7]

Avoid Inhalation: Do not breathe vapors or mists.[7][13]

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[7][13][14]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[7][10] Do

not eat, drink, or smoke in the work area.[9][11]

Clothing: Remove and wash contaminated clothing before reuse.[7]

Protocol for Safe Storage:

Container: Keep the container tightly closed when not in use.[9][13][15]

Location: Store in a cool, dry, and well-ventilated area.[7][13][15]

Security: Store in a locked-up area accessible only to authorized personnel.[3][10][11][12]

Incompatibilities: Keep away from incompatible substances such as strong oxidizing agents

and strong acids.[7][9]

Storage Class: This chemical falls under Storage Class 10 for combustible liquids.[6]

Section 6: Exposure Controls and Personal
Protection
Engineering controls and personal protective equipment (PPE) are required to prevent

exposure.

Engineering Controls:

Work should be conducted in a well-ventilated area.[7]

Mechanical exhaust systems or a chemical fume hood are recommended.[7][13]
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A safety shower and eyewash station must be readily available and in close proximity to the

workstation.[7][15]

Table 5: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles or
eyeshields conforming to EN166 (EU) or
NIOSH (US) standards.[6][14]

Skin Protection

Wear compatible, chemical-resistant gloves.[2]

[7] Wear appropriate protective clothing, such as

a lab coat, to prevent skin exposure.[2][7][13]

| Respiratory Protection | If ventilation is inadequate or exposure limits may be exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[7][13] For higher-risk

scenarios, a positive pressure self-contained breathing apparatus (SCBA) may be required.[2] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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